Thiohistidine
Overview
Description
Thiohistidine is a sulfur-containing derivative of the amino acid histidine . It is found in various organisms, including marine invertebrates, protozoans, and bacteria . This compound plays multiple roles in molecular interactions, often being a key residue in enzyme catalytic reactions .
Synthesis Analysis
This compound is synthesized through a biosynthetic pathway involving either histidine or ergothioneine (ESH) as the starting material . The detailed mechanism of its biosynthesis has not yet been completely elucidated .
Molecular Structure Analysis
The unique structure of histidine, from which this compound is derived, allows it to play multiple roles in molecular interactions. These roles are further complicated by pH conditions and its two protonation forms .
Chemical Reactions Analysis
This compound is involved in various chemical reactions. For instance, it is a component of ergothioneine, a low molecular mass redox protective thiol present in actinomycetes, particularly mycobacteria . Ergothioneine reacts with atmospheric oxygen or rapidly with micromolar concentrations of H2O2 to form ergothioneine disulfide .
Physical And Chemical Properties Analysis
This compound has several physical and chemical properties. For instance, it has antioxidant properties, inhibiting reactions promoted by oxygen, thus avoiding oxidation and deterioration of ingredients . It also has chelating properties, binding metal ions which could negatively affect the stability and/or appearance of cosmetics .
Scientific Research Applications
1. Role in Embryonic Development
Thiohistidine, specifically 1-methyl-4-thiohistidine, has been observed in the eggs of several marine organisms, particularly in echinoderms like the sea urchin Paracentrotus lividus. Research indicates that 1-methyl-4-thiohistidine, along with glutathione and cysteine, plays a role during the embryonic development of the sea urchin until the pluteus stage. Its presence in significant concentrations in eggs and embryos suggests a specialized role, possibly in metabolism during metamorphosis into unknown compounds (Nardi & Cipollaro, 1988).
2. Implications in Drug Development
Thioamitides, a family of ribosomally synthesized and posttranslationally modified peptide natural products, have shown potential in anticancer drug development. These products feature thioamidated peptidyl chains with a macrocyclic ring system containing 2-aminovinyl-cysteine (AviCys) and β-hydroxy-N,N-dimethyl-l-histidine (hdmHis), a unique thioamitide residue. Understanding the enzymatic process for His functionalization in thioamitides, including its timing and order relative to other posttranslational modifications, can advance our knowledge of thioamitides' development and their therapeutic applications (Hu et al., 2022).
3. Ergothioneine Biosynthesis in Cyanobacteria
Ergothioneine, a sulfur compound derived from N‐α‐trimethyl‐2‐this compound, is frequently found in cyanobacteria. It may offer critical protection from oxidative stress related to oxygenic photosynthesis. The biosynthesis of ergothioneine involves histidine methyltransferase and iron‐dependent sulfoxide synthase. Some cyanobacteria have developed a unique process of recruiting and adapting a sulfoxide synthase from a different biosynthetic pathway for ergothioneine production, highlighting the evolutionary adaptability of the this compound biosynthetic machinery (Liao & Seebeck, 2017).
4. This compound in Peptide Synthesis
The incorporation of 2‐this compound (2‐thioHis) into peptides can bestow unique antioxidant, radical scavenging, and metal chelation properties. Though ergothioneine (EGT), the betaine of 2‐thioHis, can't be incorporated into peptides due to the α‐nitrogen being trimethylated, 2‐thioHis offers a viable alternative. This advancement opens new avenues for the use of 2‐thioHis in peptides, potentially enhancing their therapeutic applications due to its strong antioxidant capabilities (Jenny et al., 2021).
Mechanism of Action
Target of Action
Thiohistidine, also known as 2-Mercapto-L-histidine, is a derivative of the amino acid histidine . It is a key component of Ergothioneine (ERGO), a this compound betaine . ERGO is a strong biological antioxidant and its primary targets are reactive oxygen species (ROS) in various cells and tissues .
Mode of Action
This compound, as part of ERGO, interacts with ROS through its antioxidative activity . The sulfur atom at the C2 position of the imidazole ring in ERGO allows it to exist in aqueous medium as a thione form (C=S) and its tautomer, a thiol form (C–SH) . This chemical reactivity is primarily due to the 2-thio-imidazole group .
Biochemical Pathways
The biochemical pathways of this compound involve its role in the biosynthesis of ERGO . ERGO is synthesized by certain microorganisms, such as non-yeast fungi, bacteria, and some cyanobacteria . All other organisms, including humans, obtain ERGO from their diet . In humans, ERGO is accumulated in various cells and tissues, including erythrocytes, bone marrow, liver, kidney, seminal fluid, and the lens and cornea of the eye, at high concentrations .
Pharmacokinetics
The pharmacokinetics of this compound, as part of ERGO, involves its absorption from dietary sources and accumulation in various cells and tissues . The specific transporter OCTN1/ETT regulates the entry of ERGO into the cells, which is dependent on the oxidative stress level .
Result of Action
The result of this compound’s action, as part of ERGO, is the reduction of oxidative stress in various cells and tissues . One molecule of ERGO is able to reduce 2 molecules of hydrogen peroxide . The major product of oxidation of ERGO by hydrogen peroxide in physiological conditions is identified as hercynine (histidine betaine) .
Action Environment
The action of this compound, as part of ERGO, is influenced by environmental factors. ERGO is mostly encountered in marine aerobic Proteobacteria, some of which establish symbiotic or parasitic relationships with other organisms . The occurrence of ovothiol biosynthetic genes in Proteobacteria living in a wide range of pelagic and highly oxygenated environments has been reported .
Future Directions
properties
IUPAC Name |
(2S)-2-amino-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2S/c7-4(5(10)11)1-3-2-8-6(12)9-3/h2,4H,1,7H2,(H,10,11)(H2,8,9,12)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVNKWWBXNSNIAR-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=S)N1)CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(NC(=S)N1)C[C@@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401021728 |
Source
|
| Record name | L-Thiolhistidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401021728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2002-22-4 |
Source
|
| Record name | (αS)-α-Amino-2,3-dihydro-2-thioxo-1H-imidazole-4-propanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2002-22-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | L-Thiolhistidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002002224 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | L-Thiolhistidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401021728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (S)-α-amino-2,3-dihydro-2-thioxo-1H-imidazole-4-propionic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.273 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | THIOHISTIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MH6EDB26P8 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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